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Introduction
This document provides detailed application notes and protocols for the use of field test kits

employing sodium rhodizonate for the qualitative and semi-quantitative detection of lead. The

sodium rhodizonate test is a rapid, colorimetric method widely used for screening various

materials for the presence of lead, including paint, soil, dust, and gunshot residue.[1][2] The

test is based on the reaction of sodium rhodizonate with lead (II) ions in an acidic medium to

produce a characteristic pink to red-violet colored complex.[3][4] This method offers a

convenient and cost-effective preliminary analysis for lead contamination, guiding further

quantitative laboratory testing.

Principle of the Method
The sodium rhodizonate test is a chemically specific chromophoric test for the presence of

lead.[2] In an acidic environment (typically pH 2.8), sodium rhodizonate reacts with divalent

lead ions (Pb²⁺) to form a scarlet to red-colored insoluble complex, lead rhodizonate.[3] A

subsequent confirmatory step involves the addition of a dilute strong acid, such as hydrochloric

acid. If lead is present, the pink color transitions to a more stable blue-violet color, confirming

the presence of lead.[2] The acidic conditions are crucial for minimizing interferences from

other metal ions that might also react with sodium rhodizonate at neutral pH.[3]
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Data Presentation
The performance of sodium rhodizonate-based lead test kits can vary depending on the

sample matrix, the specific kit's formulation, and the operator's technique. The following table

summarizes available quantitative data on the performance of these kits.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Matrix Reported Value(s) Source(s)

Sensitivity Paint 91.7% [5]

Soil

28.6% - 85.7%

(temperature

dependent)

[5]

Specificity Paint 77.8% - 88.9% [5]

Soil 100% [5]

Limit of Detection

(LOD)
General Down to 500 ppm [6]

Paint

Can indicate lead as

low as 600 ppm;

reliable at >5,000 ppm

[7]

General

As little as 1.0 ng/mm²

(visual) and 50

pg/mm² (digital

camera) has been

reported under

specific conditions.

[3]

False Positives General

Can be caused by

other metals such as

barium, strontium, tin,

cadmium, and iron at

neutral pH. Acidic

conditions (pH < 2.8)

minimize these.[3][8]

Whitewash has also

been reported to

cause false positives.

[8]

False Negatives Paint Can occur with certain

lead pigments (e.g.,
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lead chromate) or on

plaster substrates.[4]

Experimental Protocols
The following are generalized protocols for the use of sodium rhodizonate field test kits. Note:

It is imperative to follow the specific instructions provided by the manufacturer of the test kit

being used.

Protocol 1: Direct Testing of Surfaces (e.g., Paint,
Ceramics)
This protocol is suitable for testing intact surfaces for the presence of leachable lead.

Materials:

Sodium rhodizonate-based lead test kit (containing sodium rhodizonate solution/swabs

and an acidic buffer solution)

Distilled or deionized water

Clean knife or scraper

Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

Surface Preparation: Clean the area to be tested to remove any dust or dirt. If testing paint,

use a clean knife or scraper to cut a small notch through all layers of paint down to the

substrate. This exposes all layers to the test reagents.[6]

Reagent Application:

For swab-based kits: Activate the swab according to the manufacturer's instructions. This

typically involves crushing internal ampoules to mix the reagents.
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For solution-based kits: Apply a drop of the acidic buffer solution to the test area, followed

by a drop of the sodium rhodizonate solution.

Observation: Rub the activated swab or the solution on the exposed area for approximately

30-60 seconds.[7]

Interpretation:

A change in color to pink or red indicates a positive result for the presence of lead.

No color change suggests a negative result.

Confirmation (if applicable): Some protocols include a confirmation step. Apply a drop of

dilute hydrochloric acid (typically 5%) to the colored area. A transition to a blue-violet color

confirms the presence of lead.

Controls: Always run a positive control (using a known lead-containing material) and a

negative control (on an untested, clean area) to ensure the reagents are active and not

contaminated. Many commercial kits include a test confirmation card with a small amount of

lead for this purpose.[6]

Protocol 2: Testing of Powders and Soils
This protocol is adapted for testing unconsolidated materials like soil or dust.

Materials:

Sodium rhodizonate-based lead test kit

Distilled or deionized water

White filter paper or a clean, white, non-reactive surface

Spatula or scoop

PPE: gloves, safety glasses, dust mask

Procedure:
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Sample Preparation: Place a small amount of the soil or dust sample onto a piece of white

filter paper.

Reagent Application: Apply a few drops of the acidic buffer solution to the sample, followed

by a few drops of the sodium rhodizonate solution.

Observation: Observe the sample for a color change. The liquid wicking into the filter paper

around the sample may also show the characteristic color change.

Interpretation: A pink to red color developing in the liquid or on the sample particles indicates

the presence of lead.

Confirmation: If required, apply a drop of dilute hydrochloric acid to the colored area and look

for a blue-violet color change.

Controls: Perform positive and negative controls as described in Protocol 1.
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Caption: Experimental workflow for lead detection using sodium rhodizonate.
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Caption: Simplified chemical reaction of sodium rhodizonate with lead ions.

Interferences and Limitations
While the sodium rhodizonate test is a valuable screening tool, it is essential to be aware of

its limitations:

Interfering Ions: At a neutral pH, other divalent metals such as barium, strontium, copper,

and cadmium can also form colored complexes with sodium rhodizonate.[3] The use of a

buffer to maintain an acidic pH of around 2.8 is critical to enhance the selectivity for lead.[3]

Matrix Effects: The composition of the sample matrix can affect the test's performance. For

example, on plaster substrates, false negatives have been reported.[4] Dark-colored

samples may obscure the color change, making interpretation difficult.

Qualitative Nature: These test kits are primarily qualitative or semi-quantitative. They indicate

the presence or absence of lead above a certain detection limit but do not provide precise

concentration values. For regulatory purposes, positive screening results should be
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confirmed by quantitative laboratory methods such as atomic absorption spectroscopy (AAS)

or inductively coupled plasma (ICP) analysis.

Reagent Stability: Sodium rhodizonate solutions can be unstable and may degrade over

time, especially when exposed to light. It is recommended to prepare fresh solutions or use

kits within their expiration dates.[3]

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves and safety

glasses, when handling reagents and samples.

Work in a well-ventilated area.

Avoid contact of reagents with skin and eyes.

Dispose of used test materials and reagents in accordance with local regulations. Lead-

containing waste may be considered hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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